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Compound of Interest

Compound Name: N-Boc-L-tert-Leucine

Cat. No.: B558209

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of N-Boc-L-tert-Leucine. This guide
provides procedural, step-by-step guidance to ensure laboratory safety and build confidence in
chemical handling protocols.

N-Boc-L-tert-Leucine is a combustible solid that requires careful handling to minimize risk to
laboratory personnel.[1] Adherence to the following personal protective equipment (PPE) and
operational plans is crucial for maintaining a safe research environment.

Personal Protective Equipment (PPE)

When handling N-Boc-L-tert-Leucine, the consistent use of appropriate personal protective
equipment is your first line of defense. The following table summarizes the required PPE.

PPE Category Specification Rationale
) ) To prevent inhalation of the
Respiratory Protection Dust mask type N95 (US)
powdered compound.[1]
) ] To protect eyes from dust
Eye Protection Eyeshields )
particles.
Hand Protection Chemical-resistant gloves To prevent skin contact.[2]
) To protect skin and clothing
Body Protection Laboratory coat

from contamination.
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Safety and Physical Properties

A summary of key quantitative data and physical properties of N-Boc-L-tert-Leucine is
provided below for easy reference.

Property Value

Molecular Weight 231.29 g/mol [1][3][4]
Melting Point 118-121 °CJ[1]

Storage Temperature +4 °C

CAS Number 62965-35-9[1][3]

Storage Class Code 11 - Combustible Solids[1]

Operational Plan for Handling N-Boc-L-tert-Leucine

This section provides a step-by-step guide for the safe handling of N-Boc-L-tert-Leucine
throughout the experimental workflow.

1. Pre-Handling and Preparation:
e Ensure that the safety data sheet (SDS) for N-Boc-L-tert-Leucine is readily accessible.
 Verify that all required PPE is available and in good condition.

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.[2]

e Have an emergency plan in place, including the location of the nearest eyewash station and
safety shower.

2. Handling the Compound:
e Don the appropriate PPE: N95 dust mask, eyeshields, gloves, and a lab coat.[1]

o Carefully open the container to avoid creating airborne dust.
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Use a spatula or other appropriate tool to transfer the desired amount of the compound.
Avoid scooping directly from the container with weighing paper.

If weighing the compound, do so in a fume hood or on a balance with a draft shield.

Close the container tightly after use.

. Storage:

Store N-Boc-L-tert-Leucine in a sealed container in a cool, dry place.

Keep it away from oxidizing agents.

The recommended storage temperature is +4 °C.

. Disposal Plan:

Dispose of unused N-Boc-L-tert-Leucine and any contaminated materials as chemical
waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Contaminated gloves and other disposable materials should be placed in a designated,
sealed waste container.[2]

Do not dispose of N-Boc-L-tert-Leucine down the drain or in the regular trash.

. Emergency Procedures:

In case of inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.[2]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.[2]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[2]
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« In case of ingestion: Do not induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water and seek immediate medical attention.[2]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of N-Boc-L-tert-Leucine.
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Caption: Workflow for the safe handling of N-Boc-L-tert-Leucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N-Boc-L-tert-Leucine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558209#personal-protective-equipment-for-handling-
n-boc-I-tert-leucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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